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An In-depth Technical Guide to the Absorption Spectrum of Photosystem II

Introduction
Photosystem II (PS-II) is a critical multi-subunit pigment-protein complex embedded in the

thylakoid membranes of plants, algae, and cyanobacteria. It performs one of the most

fundamental processes for life on Earth: the light-driven oxidation of water, which releases

oxygen and provides the electrons necessary for the synthesis of chemical energy.[1][2] The

initial and essential step in this process is the absorption of solar energy by a suite of pigment

molecules. The efficiency of this light capture is dictated by the collective absorption spectrum

of these pigments. This guide provides a detailed examination of the absorption spectrum of

PS-II, the pigment composition responsible for its characteristics, the experimental protocols

used for its determination, and the underlying photophysical pathways.

Pigment Composition of Photosystem II
The absorption of light by PS-II is facilitated by a variety of pigment molecules, primarily

chlorophylls and carotenoids, which are non-covalently bound to specific protein subunits.[3]

These pigment-protein complexes are organized into a core complex and a peripheral antenna

system.
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Core Complex: This central part of PS-II contains the reaction center (RC), where charge

separation occurs, and the inner light-harvesting antennae.

Reaction Center (RC): Composed of the D1 and D2 proteins, the RC binds the primary

electron donor P680 (a special pair of chlorophyll a molecules), additional chlorophyll a

molecules, two pheophytin molecules, and two plastoquinones (QA and QB).[1]

Inner Antennae (CP43 and CP47): These chlorophyll-protein complexes are intimately

associated with the RC. They bind a significant number of chlorophyll a molecules (around

13-16 each) and some β-carotene, funneling absorbed energy directly to the RC.[4]

Outer Antenna System (Light-Harvesting Complex II - LHC-II): This system surrounds the

core and is responsible for the majority of light absorption. In higher plants, it consists of:

Major Trimeric Complexes (LHC-II): These are the most abundant membrane proteins and

are composed of Lhcb1, Lhcb2, and Lhcb3 proteins. They bind both chlorophyll a and

chlorophyll b, as well as xanthophylls like lutein, neoxanthin, and violaxanthin.[4][5]

Monomeric "Minor" Complexes (CP29, CP26, CP24): These complexes link the major

LHC-II trimers to the PS-II core complex and have a distinct pigment composition,

generally with a lower proportion of chlorophyll b compared to trimeric LHC-II.[5]

The precise ratio of these pigments varies between the different subcomplexes, which allows

the organism to absorb a broader range of the light spectrum.

Data Presentation
Table 1: Relative Molar Pigment Composition of PS-II Antenna Complexes

This table summarizes the typical pigment content of the major and minor light-harvesting

complexes of PS-II relative to Chlorophyll a. The data is compiled from HPLC analysis of

purified complexes.
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Pigment Trimeric LHC-II CP29 CP26

Chlorophyll b High Minimum Medium

Lutein High Variable Variable

Neoxanthin High Variable Variable

Violaxanthin Present Variable Variable

β-Carotene Low/Absent Present Present

Note: The exact stoichiometry can vary depending on the organism and environmental

conditions. The terms "High," "Medium," and "Low" are based on comparative studies.[5]

The Absorption Spectrum of PS-II
The overall absorption spectrum of intact PS-II is a composite of the spectra of its constituent

pigments, modified by the specific protein environment. The spectrum is characterized by

strong absorption in the blue and red regions of the visible spectrum.

Blue Region (Soret Band): This region, from approximately 400 to 500 nm, shows intense

absorption.

A major peak around 436-437 nm is primarily due to the Soret band of Chlorophyll a.[6][7]

A distinct peak or shoulder around 470-472 nm is attributed to Chlorophyll b.[6][7]

Carotenoids (including xanthophylls and β-carotene) contribute broadly to absorption

across the 400-500 nm range.[6]

Red Region (Qy Band): This is the lowest energy electronic transition and is crucial for

photosynthesis.

The main absorption peak is located at approximately 672-680 nm, representing the Qy

transition of Chlorophyll a molecules in various protein environments within the core and

antenna complexes.[6][7] The reaction center special pair, P680, contributes to the red

edge of this band, with its maximum absorption near 680 nm.[2]
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A shoulder is typically observed around 650-653 nm, which corresponds to the Qy

absorption of Chlorophyll b, predominantly found in the outer LHC-II antenna.[6]

The absorption spectrum is highly sensitive to temperature. At cryogenic temperatures (e.g., 10

K or 77 K), the absorption bands become sharper and more resolved, allowing for a more

detailed analysis of the individual pigment pools and their interactions.[8][9][10] For example,

low-temperature spectra have been used to identify distinct chlorophyll pools, including one

with an absorption maximum around 683 nm.[8][9]

Data Presentation
Table 2: Major Absorption Maxima of Photosystem II

Wavelength
(nm)

Region
Primary
Contributing
Pigment(s)

Associated
Complex(es)

Molar
Extinction
Coefficient (ε)
(mM⁻¹ cm⁻¹)

~436 Blue (Soret) Chlorophyll a
All (Core &

Antenna)

Not specified for

complex

~470 Blue (Soret)
Chlorophyll b,

Carotenoids

Outer Antenna

(LHC-II,

CP24/26/29)

Not specified for

complex

~650 Red (Qy) Chlorophyll b
Outer Antenna

(LHC-II)

Not specified for

complex

~674-678 Red (Qy) Chlorophyll a Core & Antenna
~70 (for Chl a in

PS-II core)[11]

~680 Red (Qy)

P680

(Chlorophyll a

special pair)

Reaction Center

(RC)

Not specified for

complex

Note: The molar extinction coefficient for protein-bound chlorophyll in the PS-II core from

Thermosynechococcus elongatus has been determined at its peak maximum of 674 nm.[11]
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Mandatory Visualization
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Caption: Organization of pigment-protein complexes in PS-II.

Experimental Protocols
Determining the absorption spectrum and pigment composition of PS-II involves a multi-step

process of isolation, purification, and analysis.

1. Isolation of PS-II Enriched Membranes (BBYs)

Source Material: Typically fresh spinach leaves, purchased from a local market.
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Homogenization: Leaves are de-veined and homogenized in a chilled buffer (e.g., 50 mM

MES-NaOH pH 6.0, 400 mM NaCl, 5 mM MgCl₂, 2 mM ascorbate) using a blender.

Filtration and Centrifugation: The homogenate is filtered through layers of cheesecloth to

remove fibrous material. The filtrate is then centrifuged at a low speed to pellet debris, and

the supernatant is centrifuged at a higher speed to pellet the thylakoid membranes.

Washing: The thylakoid pellet is washed with a low-salt buffer to unstack the grana.

Detergent Treatment: The washed thylakoids are resuspended and treated with a mild non-

ionic detergent like Triton X-100 or n-dodecyl-β-D-maltoside (βDM) to solubilize the

membranes and release the PS-II complexes, often resulting in "BBY particles".[5]

2. Purification of PS-II Subcomplexes

Sucrose Density Gradient Ultracentrifugation: The solubilized membrane fraction is loaded

onto a discontinuous or continuous sucrose gradient and centrifuged at high speed for

several hours. The different PS-II subcomplexes (e.g., core complexes, supercomplexes) will

separate into distinct green bands based on their size and density.

Chromatography: Techniques like ion-exchange or size-exclusion chromatography can be

used for further purification of specific complexes like LHC-II or the reaction center.

3. Pigment Analysis

Extraction: Pigments are extracted from the purified protein complexes by adding an organic

solvent, typically 80% (v/v) acetone, and centrifuging to pellet the precipitated protein.[12]

HPLC Analysis: The pigment extract is injected into a High-Performance Liquid

Chromatography (HPLC) system, usually with a reverse-phase C18 column. A solvent

gradient is used to separate the different chlorophylls and carotenoids, which are then

detected by their absorbance at specific wavelengths and quantified by comparison to known

standards.[5]

4. Spectroscopic Measurement
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Sample Preparation: The purified, intact PS-II complex is suspended in a suitable buffer

containing a low concentration of detergent (e.g., 0.03% βDM) to maintain solubility. The

chlorophyll concentration is adjusted to a level appropriate for absorption measurements

(e.g., 5-10 µg/ml).[7]

Absorption Spectroscopy: The absorption spectrum is recorded at room temperature using a

dual-beam UV-Visible spectrophotometer from approximately 350 nm to 750 nm. A reference

cuvette contains the buffer and detergent solution alone.[7]

Low-Temperature Spectroscopy: For high-resolution spectra, the sample is placed in a

cryostat cooled with liquid nitrogen (77 K) or liquid helium (~10 K). This minimizes thermal

broadening of the spectral bands.[8][9]

Chlorophyll Concentration Determination: The concentrations of chlorophyll a and b in an

80% acetone extract can be calculated using spectrophotometric readings and specific

equations, such as Arnon's equations:

Chlorophyll a (mg/L) = 12.7 * A663 - 2.69 * A645

Chlorophyll b (mg/L) = 22.9 * A645 - 4.68 * A663

Total Chlorophyll (mg/L) = 20.2 * A645 + 8.02 * A663[12] (Where Aλ is the absorbance at

wavelength λ)
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Caption: Experimental workflow for PS-II absorption analysis.
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Caption: Simplified energy and electron flow in PS-II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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